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Compound of Interest

Compound Name: AnCDA-IN-1

Cat. No.: B15561570 Get Quote

Product Name: AnCDA-IN-1

Audience: Researchers, scientists, and drug development professionals.

Introduction
Activation-induced cytidine deaminase (AICDA), also known as AID, is a crucial enzyme in the

process of somatic hypermutation and class-switch recombination in B lymphocytes.

Dysregulation of AICDA has been implicated in the development of various lymphomas and

other cancers. AnCDA-IN-1 is a small molecule inhibitor of AICDA, showing potential as a

therapeutic agent by modulating the adaptive immune response and preventing off-target DNA

damage that can lead to oncogenesis. These application notes provide detailed protocols for

utilizing AnCDA-IN-1 in cellular assays to investigate its biological activity and therapeutic

potential.

Mechanism of Action
AnCDA-IN-1 is designed to specifically target the enzymatic activity of AICDA. By inhibiting

AICDA, the compound is expected to reduce the rate of somatic hypermutation and class-

switch recombination in activated B-cells. This can be beneficial in contexts where AICDA

activity is aberrantly high, such as in certain B-cell lymphomas. The HIV-1 Tat protein has been

shown to induce the aberrant activation of AICDA in human B-lymphocytes, suggesting a

potential application for AnCDA-IN-1 in studying and potentially mitigating HIV-associated

lymphomas.[1]
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Signaling Pathway
The following diagram illustrates the proposed mechanism of action for AnCDA-IN-1 in the

context of B-cell activation and AICDA-mediated events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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